Cas no 86392-75-8 (7-Deaza-2'-deoxyguanosine)

• Product Name: 7-Deaza-2'-deoxyguanosine
• CAS No: 86392-75-8
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• MDL: MFCD00672278
• CID: 724649
• PubChem ID: 135411006
• Update Time: 2025-06-08

7-Deaza-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• 7-DEAZA-2'-DEOXYGUANOSINE
• 7-Deaza-2'-deoxy-D-guanosine
• 7-deaza-2´
• 7-Deaza-2'-dG
• 7-DEAZE-2'-Deoxyguanosine
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-(2-deoxy-b-D-erythro-pentofuranosyl)-1,7-dihydro-
• 2-Amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• 2-Amino-7-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
• 2-Amino-7-(2-deoxy-β-D-erythro-pentofuranosyl)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one (ACI)
• 7-Deaza-2′-deoxyguanosine
• 98: PN: US20050130918 PAGE: 60 claimed sequence
• 7-Deaza-2’-deoxy-D-guanosine
• 7-deaza-2 -deoxyguanosine
• 2-AMINO-7-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-3H-PYRROLO[2,3-D]PYRIMIDIN-4-ONE
• 2-Amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• J-700372
• 7668FG8W4U
• 86392-75-8
• 2'-DEOXY-7-CARBAGUANOSINE
• CS-16586
• 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl-3,7- dihydropyrrolo[2,3-d]pyrimidin-4-one
• Q27266458
• AC-32282
• DTXSID501006781
• 2-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrrolo[2,3-d]pyrimidin-4-one
• 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• 7-(2-Deoxypentofuranosyl)-2-imino-2,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-4-ol
• AKOS037651342
• CHEBI:195565
• 2-amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• BCP18415
• 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,7-dihydro-
• CS-0100854
• 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl-3,7-dihydropyrrolo(2,3-d)pyrimidin-4-one
• 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 2-AMINO-7-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,7-DIHYDRO-
• SCHEMBL1737223
• 2-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
• UNII-7668FG8W4U
• '2-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one'
• 2'-Deoxy-7-deazaguanosine
• 7-Deaza-2'-deoxyguanosine

• MDL： MFCD00672278
• Inchi： 1S/C11H14N4O4/c12-11-13-9-5(10(18)14-11)1-2-15(9)8-3-6(17)7(4-16)19-8/h1-2,6-8,16-17H,3-4H2,(H3,12,13,14,18)/t6-,7+,8+/m0/s1
• InChI Key： PFCLMNDDPTZJHQ-XLPZGREQSA-N
• SMILES： O=C1N=C(N)NC2N([C@H]3C[C@H](O)[C@@H](CO)O3)C=CC1=2

Computed Properties

• Exact Mass: 266.102
• Monoisotopic Mass: 266.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: -1.4

Experimental Properties

• Density: 1.90±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 262-265 ºC
• Boiling Point: 621.4 ºC at 760 mmHg
• Flash Point: 329.6 ºC
• Refractive Index: 1.834
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 126.39000
• LogP: -0.47130

7-Deaza-2'-deoxyguanosine Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Additional information on 7-Deaza-2'-deoxyguanosine

Comprehensive Overview of 7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8): Properties, Applications, and Research Insights

7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8) is a chemically modified nucleoside analog that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as 7-deaza-dG, is structurally similar to the natural nucleoside 2'-deoxyguanosine but features a critical modification at the 7-position of the purine ring. Such alterations make it a valuable tool in studying nucleic acid interactions, antiviral drug development, and next-generation sequencing (NGS) technologies. Researchers and biotech companies are increasingly exploring its potential due to its unique properties, such as enhanced stability and reduced susceptibility to enzymatic degradation.

One of the most compelling applications of 7-Deaza-2'-deoxyguanosine lies in its role in antiviral therapeutics. With the global focus on emerging viral infections, this compound has been investigated for its ability to inhibit viral polymerase activity. For instance, it has shown promise in studies targeting RNA viruses by disrupting replication cycles. Additionally, its incorporation into oligonucleotides improves their resistance to nucleases, making it a candidate for antisense therapy and gene silencing applications. These attributes align with the growing demand for novel antiviral agents and precision medicine solutions.

In the realm of molecular biology, 7-Deaza-2'-deoxyguanosine is widely used to address challenges in DNA sequencing and PCR amplification. Its modified structure reduces secondary structures in GC-rich regions, which are notorious for causing sequencing errors. This property is particularly relevant in NGS workflows, where accurate base calling is critical. Companies specializing in genomic technologies often highlight its utility in improving read quality and reducing bias, making it a staple in research labs focused on cancer genomics and infectious disease surveillance.

The synthesis and commercial availability of 7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8) have also spurred interest in custom oligonucleotide synthesis. Biotech firms offering modified nucleosides emphasize its role in designing probes and primers with enhanced performance. Furthermore, its compatibility with click chemistry and other bioorthogonal reactions opens doors for labeling and tracking nucleic acids in live cells—a hot topic in cell biology and diagnostic imaging.

From a regulatory standpoint, 7-Deaza-2'-deoxyguanosine is classified as a research-grade chemical, with no reported restrictions under major pharmacopeias. However, users must adhere to standard laboratory safety protocols. Its stability under various pH conditions and solubility in aqueous buffers make it suitable for high-throughput screening (HTS) and drug discovery platforms. As the scientific community continues to explore epigenetics and RNA-based therapeutics, this compound is poised to remain a key player in advancing these fields.

In summary, 7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8) exemplifies the intersection of chemistry and biology, offering solutions to longstanding challenges in genomics and virology. Its versatility and adaptability to cutting-edge technologies ensure its relevance in an era dominated by personalized medicine and synthetic biology. For researchers seeking reliable, high-performance nucleoside analogs, this compound represents a compelling choice with a robust scientific pedigree.